5-[(2-methylphenoxy)methyl]-1,3-oxazolidin-2-one
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Overview
Description
5-[(2-methylphenoxy)methyl]-1,3-oxazolidin-2-one, also known as MPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPO is a heterocyclic compound that contains both oxygen and nitrogen atoms in its structure.
Mechanism of Action
The mechanism of action of 5-[(2-methylphenoxy)methyl]-1,3-oxazolidin-2-one is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in various cellular processes. For example, this compound has been shown to inhibit the activity of chitin synthase, an enzyme involved in the synthesis of chitin, which is a component of the cell wall in fungi.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of various bacterial and fungal species. It has also been shown to have antitumor activity in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using 5-[(2-methylphenoxy)methyl]-1,3-oxazolidin-2-one in lab experiments is its low toxicity. It has been shown to be relatively safe for use in vitro and in vivo studies. However, one limitation is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 5-[(2-methylphenoxy)methyl]-1,3-oxazolidin-2-one. One area of research is the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Another area of research is the study of the mechanism of action of this compound to better understand how it works. Finally, there is potential for the development of new applications for this compound in fields such as medicine, agriculture, and materials science.
Synthesis Methods
The synthesis method of 5-[(2-methylphenoxy)methyl]-1,3-oxazolidin-2-one involves the reaction of 2-methylphenol with formaldehyde and ethylene oxide in the presence of an acid catalyst. The resulting product is then treated with phosgene to form this compound. This process yields a white crystalline solid that is soluble in organic solvents such as ethanol and chloroform.
Scientific Research Applications
5-[(2-methylphenoxy)methyl]-1,3-oxazolidin-2-one has been studied extensively for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has shown promising results as an antibacterial and antifungal agent. It has also been studied for its potential use in cancer treatment as it has been shown to inhibit the growth of cancer cells.
In agriculture, this compound has been studied for its potential use as a pesticide. It has been shown to have insecticidal properties against various pests such as aphids and spider mites.
In materials science, this compound has been studied for its potential use as a polymerization catalyst. It has been shown to be an effective catalyst for the polymerization of lactide, which is used in the production of biodegradable plastics.
properties
IUPAC Name |
5-[(2-methylphenoxy)methyl]-1,3-oxazolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-8-4-2-3-5-10(8)14-7-9-6-12-11(13)15-9/h2-5,9H,6-7H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXGGAMQHXKHZSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC2CNC(=O)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.